Cas no 899954-28-0 (N-(6-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide)

N-(6-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1λ⁶,2-benzothiazol-2-yl)acetamide is a specialized organic compound featuring a pyridine and benzothiazole sulfonamide framework. Its structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive moiety due to the presence of the sulfonamide group, known for its pharmacological relevance. The methylpyridine and trioxo-dihydrobenzothiazole components may enhance solubility and binding affinity, making it suitable for targeted applications in drug discovery. This compound’s synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships in therapeutic agent development. Its well-defined molecular architecture ensures reproducibility in research and industrial settings.
N-(6-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide structure
899954-28-0 structure
Product Name:N-(6-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
CAS No:899954-28-0
MF:C15H13N3O4S
MW:331.346421957016
CID:5489848
Update Time:2025-06-14

N-(6-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazole-2(3H)-acetamide, N-(6-methyl-2-pyridinyl)-3-oxo-, 1,1-dioxide
    • N-(6-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
    • Inchi: 1S/C15H13N3O4S/c1-10-5-4-8-13(16-10)17-14(19)9-18-15(20)11-6-2-3-7-12(11)23(18,21)22/h2-8H,9H2,1H3,(H,16,17,19)
    • InChI Key: FVLFAMXJCVHNMW-UHFFFAOYSA-N
    • SMILES: S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=NC(C)=CC=C1)=O

N-(6-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Pricemore >>

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Additional information on N-(6-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

Comprehensive Analysis of N-(6-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (CAS No. 899954-28-0): Properties, Applications, and Research Insights

The compound N-(6-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide, identified by its CAS No. 899954-28-0, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the benzothiazole and pyridine moieties, make it a promising candidate for various applications. This article delves into its chemical properties, synthesis pathways, and potential uses, while addressing common queries from researchers and industry professionals.

One of the most searched questions regarding this compound is its synthetic route. The synthesis of N-(6-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide typically involves multi-step reactions, starting with the condensation of 6-methylpyridin-2-amine with a benzothiazole derivative. Researchers often optimize conditions such as solvent choice, temperature, and catalysts to improve yield and purity. Recent advancements in green chemistry have also explored eco-friendly synthesis methods, aligning with the growing demand for sustainable practices in chemical manufacturing.

The pharmacological potential of this compound is another hot topic. Preliminary studies suggest that its benzothiazole core may exhibit bioactivity, particularly in modulating enzyme interactions or receptor binding. For instance, similar structures have been investigated for their roles in neurodegenerative disease research or as anti-inflammatory agents. While CAS No. 899954-28-0 is not yet widely commercialized, its analogs are frequently discussed in forums focusing on drug discovery and medicinal chemistry.

From a material science perspective, the compound’s trioxo-benzothiazole group contributes to its thermal stability and electronic properties. This has led to exploratory work in organic electronics, such as its use in semiconductor layers or photovoltaic materials. Researchers are particularly interested in how its conjugated system might enhance charge transport in thin-film devices, a trending area in renewable energy technologies.

Analytical characterization of N-(6-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide relies heavily on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its molecular structure and purity, which are critical for reproducibility in academic and industrial labs. Discussions on platforms like ResearchGate often highlight challenges in isolating intermediates or interpreting spectral data, reflecting the compound’s complexity.

Regulatory and safety aspects are also frequently queried. While CAS No. 899954-28-0 is not classified as hazardous under major chemical inventories, proper handling protocols—such as using personal protective equipment (PPE)—are recommended due to limited toxicological data. This aligns with broader industry trends emphasizing lab safety and risk assessment in chemical research.

In summary, N-(6-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide represents a versatile scaffold with untapped potential across multiple disciplines. Its intersection with drug development, advanced materials, and sustainable chemistry makes it a compelling subject for future studies. As research progresses, this compound may emerge as a key player in addressing contemporary scientific challenges.

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